2-Amino-3-methyl-1-(2-methyl-1-piperidinyl)-1-butanone hydrochloride

• IUPAC Name: 2-amino-3-methyl-1-(2-methylpiperidin-1-yl)butan-1-one;hydrochloride
• InChI: InChI=1S/C11H22N2O.ClH/c1-8(2)10(12)11(14)13-7-5-4-6-9(13)3;/h8-10H,4-7,12H2,1-3H3;1H
• InChI Key: NANJLPHDPDLULZ-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCCN1C(=O)C(C(C)C)N.Cl
• Molecular Formula: C11H23ClN2O
• Molecular Weight: 234.76 g/mol

Description

2-Amino-3-methyl-1-(2-methyl-1-piperidinyl)-1-butanone hydrochloride (AMMPBH) is an organic compound that has been studied extensively in the fields of biochemistry and physiology. It is a derivative of the amino acid L-valine, and has been used in a variety of laboratory experiments, as well as in research into drug design and development. In

Scientific Research Applications

CCR5 Antagonists as Anti-HIV Agents

• Research on derivatives of this compound, such as those studied by Finke et al. (2001), have contributed to developing CCR5 antagonists, which are potential agents against HIV-1. These studies led to the synthesis of a spiro-indanone derivative with significant efficacy (IC50=5 nM) and proposed a pharmacophore model for CCR5 antagonists (Finke et al., 2001).

CO2 Solubility and Thermodynamic Models

• Liu et al. (2019) investigated the CO2 equilibrium solubility of various tertiary amines, including related compounds. This research is vital for understanding CO2 capture and sequestration, a significant aspect of combating climate change (Liu et al., 2019).

Synthesis of Fine Chemicals

• The synthesis and development of fine chemicals, as discussed by Cheng Zhong-yun (2005), involve derivatives of this compound. These methods have implications for industrial production processes, offering ways to simplify them and reduce costs (Cheng Zhong-yun, 2005).

Biofuel Production via Metabolic Engineering

• Cann and Liao (2009) explored the synthesis of pentanol isomers through metabolic engineering of microorganisms. Compounds like 2-Amino-3-methyl-1-(2-methyl-1-piperidinyl)-1-butanone hydrochloride are crucial in these processes, pointing towards sustainable biofuel production (Cann & Liao, 2009).

Pharmaceutical Applications

• The compound has been used in synthesizing intermediates for drugs like repaglinide, an insulin-promoting secretion agent, as demonstrated by Xian (2012). This research highlights its role in developing new medications (Xian, 2012).

Protein Labelling and Medical Applications

• Research by Efe et al. (1991) involved synthesizing new ligands for labelling proteins with rhodium complexes. This work is essential for developing therapeutic agents, particularly in internal radiotherapy (Efe et al., 1991).